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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830 Get Quote

Welcome to the technical support center for 1-Ethoxypentane. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance and

troubleshooting for optimizing reaction conditions when using 1-ethoxypentane as a solvent.

Frequently Asked Questions (FAQs)
Q1: What is 1-Ethoxypentane and what are its primary applications?

1-Ethoxypentane, also known as ethyl pentyl ether, is an organic solvent with the chemical

formula C7H16O.[1] It is a clear, colorless liquid with a characteristic faint or fruity odor.[1][2]

Due to its properties as an ether, it is used in various applications within the chemical and

pharmaceutical industries, including:

Solvent for Organic Reactions: It serves as a medium for a variety of organic syntheses,

helping to dissolve reactants and facilitate chemical reactions.[1][3]

Intermediate in Pharmaceutical Synthesis: It is used as a building block or intermediate in

the manufacturing of pharmaceutical compounds.[1]

Industrial Applications: It also finds use in the flavor and fragrance industry, as well as in the

production of paints, coatings, and cleaning agents.[1]

Q2: What are the key physical and chemical properties of 1-Ethoxypentane?
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The physical and chemical properties of 1-ethoxypentane are crucial for planning and

optimizing experiments. Key data is summarized in the table below.

Property Value References

Molecular Formula C₇H₁₆O [1][2][4][5]

Molecular Weight 116.20 g/mol [1][4][6]

CAS Number 17952-11-3 [1][2][4][7]

Boiling Point 118-119.55 °C (at 760 mmHg) [1][2][4][8]

Melting Point -95.35 °C (estimate) [1][2]

Density ~0.77 g/cm³ [2][4][8]

Flash Point 16.4 °C [1][2][4]

Vapor Pressure 19.9 mmHg (at 25 °C) [1][2][4]

Solubility
Insoluble in water; soluble in

organic solvents.
[1][2]

Refractive Index ~1.39 [2][4][8]

Q3: What are the essential safety precautions for handling 1-Ethoxypentane?

1-Ethoxypentane is a flammable liquid and should be handled with care in a laboratory

setting. Adherence to safety protocols is essential to minimize risks.
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Hazard Precautionary Statement Reference

Flammability

Highly flammable liquid and

vapor. Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

[1][7]

Inhalation

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only in a well-

ventilated area.

[1][7]

Personal Protection

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[7]

Storage
Store in a well-ventilated

place. Keep cool.

Q4: In which common reaction types is 1-Ethoxypentane a suitable solvent?

1-Ethoxypentane is a versatile ether solvent suitable for various reaction types, particularly

those requiring a non-protic, moderately polar medium. It is an excellent alternative to other

ethers like diethyl ether or THF. Common applications include:

Grignard Reactions: Ethers are essential for stabilizing the Grignard reagent.[9][10] 1-
Ethoxypentane's higher boiling point allows for reactions at elevated temperatures

compared to diethyl ether.

Williamson Ether Synthesis: It can be used as a solvent in this classic method for preparing

ethers.[3]

Organometallic Chemistry: It is suitable for reactions involving other organometallic reagents,

such as organolithiums, that require an inert, anhydrous environment.

Reduction Reactions: It can be used with common reducing agents like lithium aluminum

hydride (LiAlH₄), provided the solvent is rigorously dried.
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Q5: What are the advantages of using 1-Ethoxypentane over other common ether solvents

like Diethyl Ether or THF?

1-Ethoxypentane offers several distinct advantages that can be beneficial for optimizing

specific reaction conditions:

Higher Boiling Point: With a boiling point of ~118 °C, it allows for a wider reaction

temperature range than diethyl ether (35 °C) and tetrahydrofuran (THF, 66 °C). This is

particularly useful for reactions that are sluggish at lower temperatures.

Lower Volatility: Its lower vapor pressure reduces solvent loss through evaporation during

long reactions or when working at elevated temperatures.[2]

Potentially Improved Solubility: The longer alkyl chain may enhance the solubility of non-

polar organic substrates compared to more polar ethers.

Troubleshooting Guide
Q1: My reaction yield is low. What are the potential causes related to using 1-Ethoxypentane?

A low reaction yield can stem from several factors. When using 1-ethoxypentane, consider the

following troubleshooting steps:

Solvent Purity: Ensure the solvent is of an appropriate grade and free from impurities. Water

is a common and detrimental impurity, especially in organometallic reactions. Consider

drying the solvent over a suitable drying agent (e.g., sodium/benzophenone or molecular

sieves) before use.

Reagent Solubility: While 1-ethoxypentane is a good solvent for many organic compounds,

some highly polar or ionic reagents may have limited solubility.[11] If you observe

undissolved starting material, consider increasing the solvent volume or exploring a co-

solvent system.

Reaction Temperature: The reaction may require a higher temperature to proceed at an

optimal rate. 1-Ethoxypentane's high boiling point is an advantage here. Try incrementally

increasing the reaction temperature towards its reflux point.
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Peroxide Contamination: Ethers can form explosive peroxides upon exposure to air and light.

Peroxides can also interfere with reaction mechanisms, particularly those involving radical

intermediates or sensitive reagents. Always test for peroxides before distillation or

concentration and purify if necessary.
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Purity Issues
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Reaction Incomplete

Extend Reaction Time

Increase Temperature

No Improvement

Reaction Complete

SuccessIncrease Reactant Concentration

No Improvement

Success

Check Catalyst (if applicable)

No Improvement

Success

Success
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1. Grignard Formation

2. Reaction

3. Workup & Isolation

4. Purification

Start: Flame-Dry Glassware

Add Mg turnings & I₂ crystal to flask

Add Bromobenzene solution in
1-Ethoxypentane dropwise

Reflux for 30-60 min

Cool Grignard solution (Ice Bath)

Add Ethyl Benzoate solution
dropwise

Stir at Room Temp for 1 hr

Quench with aq. NH₄Cl

Separate layers, extract aqueous
phase with 1-Ethoxypentane

Combine organic layers & dry

Remove 1-Ethoxypentane
(Rotary Evaporator)

Recrystallize crude product

End: Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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